BENGHE Troubleshooting & Optimization

Check Availability & Pricing

FAN7602 Technical Support Center:
Troubleshooting Startup Failures

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: AN7602
CAS No.: 2803552-55-6
Cat. No.: B13688822
Get Quote
. J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the FAN7602 Green Current Mode PWM Controller. It is intended for researchers,
scientists, and drug development professionals who may be using equipment with this
component and encountering startup issues.

Frequently Asked Questions (FAQS)

Q1: What is the normal startup sequence for the FAN7602?

Al: The FAN7602 undergoes a specific sequence to begin switching. First, the internal high-
voltage start-up circuit charges the Vcc capacitor.[1] When the Vcc voltage reaches the start
threshold (typically 12V), the internal soft-start function begins.[1] The device then starts
switching, and the soft-start procedure gradually increases the pulse width of the output signal
to prevent output voltage overshoot.[2]

Q2: What are the key voltage thresholds | should be aware of during startup?

A2: The primary voltage thresholds are the Vcc start and stop voltages. The controller initiates
startup when Vcc reaches the start threshold (Vth(start)) and will shut down if Vcc drops below
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the stop threshold (Vth(stop)). There is a built-in hysteresis to prevent intermittent operation.
Q3: What happens if a fault condition is detected during operation?

A3: The FAN7602 includes several protection features, such as Overload Protection (OLP),
Over-Voltage Protection (OVP), and a latch protection mechanism.[3] If a severe fault occurs,
the latch protection may be triggered, which will shut down the controller. To restart the IC, the
Vcc voltage must be lowered below the latch protection reset voltage (typically 5V).[4]

Troubleshooting Guides

Issue 1: The FAN7602 does not start up at all (No output
pulses).

This is characterized by a complete lack of switching activity at the OUT pin.

Possible Causes and Solutions

Possible Cause Recommended Action

The Vcc voltage is not reaching the start

Insufficient Vcc Voltage
threshold (Vth(start)).

] ] The Vcc voltage is below the minimum
Under-Voltage Lockout (UVLO) is active )
operating level.

A persistent fault condition has caused the IC to
latch off.

Latch Protection Activated

A short circuit on the power supply's output is
Shorted Output )
preventing startup.

Experimental Protocol: Diagnosing No Startup
e Vcc Voltage Measurement:
o Objective: To verify that the Vcc pin is reaching the start threshold voltage.

o Methodology:
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1. Ensure all high-voltage sources are disconnected and safety precautions are taken.

2. Connect an oscilloscope probe to Pin 6 (Vcc) and a ground probe to Pin 4 (GND) of the
FAN7602.[5][6][7]

3. Apply input power to the circuit.

4. Observe the voltage waveform on the oscilloscope. The voltage should ramp up.
Compare the peak voltage reached with the Vcc Start Threshold Voltage specified in the
table below.

5. If the voltage does not reach the start threshold, investigate the startup power supply
circuit providing voltage to Vcc.

e OUT Pin Activity Check:
o Objective: To check for any switching activity at the gate drive output.
o Methodology:

1. With power off, connect an oscilloscope probe to Pin 5 (OUT) and a ground probe to Pin
4 (GND).[5][6][7]

2. Apply input power.

3. Look for any pulse signals on the oscilloscope. Even brief pulses can indicate an
attempt to start.

e Latch Protection Reset:
o Objective: To manually reset the latch protection.
o Methodology:
1. Disconnect the main AC power source.

2. Discharge the main bulk capacitor and the Vcc capacitor to ensure the Vcc voltage
drops below 5V.[4] This can be done by waiting for a sufficient amount of time or by
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carefully using a suitable discharge resistor.

3. Reconnect the AC power and observe if the controller attempts to start.

Issue 2: The FAN7602 attempts to start, but shuts down
repeatedly (Vcc oscillation).

This is often seen as a "hiccup” mode, where the Vcc voltage rises and falls, and short bursts

of output pulses may be observed.

Possible Causes and Solutions

Possible Cause Recommended Action

The output load is drawing excessive current,

Overload Condition ) ) )
triggering the Overload Protection (OLP).

The auxiliary winding or bootstrap circuit that

Problem with the Vcc supply supplies Vcc during operation is not providing

enough voltage or current.

The soft-start timing is incorrect, potentially

Incorrect Soft-Start Capacitor ) ) )
leading to protection trips.

The feedback circuit is not regulating the output

Feedback Loop Issue )
voltage correctly, causing Vcc to drop.

Experimental Protocol: Diagnosing Vcc Oscillation
e Vcc and OUT Pin Waveform Analysis:
o Objective: To observe the relationship between the Vcc voltage and the output pulses.
o Methodology:
1. Simultaneously monitor Pin 6 (Vcc) and Pin 5 (OUT) with a two-channel oscilloscope.

2. Observe the Vcc waveform. In a hiccup mode, you will see it repeatedly ramp up to the
start threshold and then fall to the stop threshold.
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3. Observe the OUT pin. You should see bursts of pulses that coincide with the periods
when Vcc is above the stop threshold.

e Load Disconnection Test:
o Objective: To determine if the issue is load-related.
o Methodology:
1. Disconnect the main load from the power supply's output.
2. Power on the circuit and observe the Vcc and OUT pin behavior.

3. If the controller starts up and operates normally with no load, the issue is likely an
overload or a short circuit in the load.

» Feedback Circuit Verification:
o Objective: To test the integrity of the feedback loop.
o Methodology:
1. This is an advanced procedure and should be performed with caution.
2. If possible, disconnect the existing feedback network from the FAN7602's CS/FB pin.

3. Use an external variable DC power supply to inject a stable voltage into the feedback
pin to simulate a specific output voltage condition.

4. Observe if the controller's output duty cycle responds as expected to changes in the
injected feedback voltage.

Quantitative Data Summary

The following tables provide key operational parameters for the FAN7602.

Table 1: Startup and UVLO Specifications
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Parameter Symbol Min Typ Max Unit

Vcc Start
Threshold Vth(start) 11 12 13 V
Voltage

Vcc Stop
Threshold Vth(stop) 7 8 9 \Y,
Voltage

UvLO

_ HY (uvlo) 3.6 4 4.4 Vv
Hysteresis

Vstr Start-up
Istr 0.7 1 1.4 mA
Current

Data sourced from the FAN7602 datasheet.[8]

Table 2: Protection and Soft-Start Specifications

Parameter Symbol Min Typ Max Unit
Latch
Protection Vlatch - 4 - \Y,
Voltage
Latch Reset
- - - 5 V

Vcc Voltage
Soft-Start

] Tss 5 10 15 ms
Time
Overload
Protection Tolp 20 22 24 ms
Time

Data sourced from the FAN7602 datasheet.[8]
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Caption: FAN7602 startup and UVLO decision workflow.

Troubleshooting Flowchart for No Startup

FAN7602 Not Starting

Does Vcc rise towards
Vth(start)?

Troubleshoot Vstr and Check for pulses
startup components on OUT (Pin 5)

Disconnect load and Cycle power to reset latch
re-test (Vcec <5V)

Further diagnosis of
feedback/protection circuits needed

Issue Resolved
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Caption: Diagnostic workflow for FAN7602 startup failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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